molecular formula C₂₁H₂₄D₆N₆O₄S B1159852 Descarbonsildenafil-d6

Descarbonsildenafil-d6

Cat. No.: B1159852
M. Wt: 468.6
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Descarbonsildenafil-d6 is a deuterated analog of sildenafil, a phosphodiesterase type 5 (PDE5) inhibitor used primarily for treating erectile dysfunction and pulmonary arterial hypertension. The "-d6" suffix indicates the incorporation of six deuterium atoms, typically replacing hydrogen atoms at specific positions in the molecule. This modification enhances its utility as an internal standard in mass spectrometry-based analytical methods, ensuring precise quantification of sildenafil and its metabolites in pharmacokinetic studies or regulatory testing . As a certified reference material, this compound adheres to stringent quality standards set by pharmacopeial bodies like the United States Pharmacopeia (USP), ensuring reliability in drug development and compliance assessments .

Properties

Molecular Formula

C₂₁H₂₄D₆N₆O₄S

Molecular Weight

468.6

Synonyms

3-(6,7-Dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-N-[2-(dimethyl-d6-amino)ethyl]-4-ethoxy-benzenesulfonamide

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Key Structural and Analytical Features

Compound Molecular Formula Deuterium Substitution Primary Use Regulatory Status
This compound C22H24D6N6O4S Six deuterium atoms Internal standard for LC-MS/MS USP-certified reference
Sildenafil C22H30N6O4S None Therapeutic (ED, PAH) FDA-approved
Vardenafil C23H32N6O4S None Therapeutic (ED) FDA-approved
Tadalafil C22H19N3O4 None Therapeutic (ED, BPH) FDA-approved

Key Findings :

  • Deuterium Labeling: Unlike non-deuterated analogs (e.g., sildenafil), this compound’s isotopic labeling minimizes interference in mass spectrometry, enabling accurate detection in biological matrices .
  • Therapeutic vs. Analytical Use: While sildenafil and vardenafil are clinically used, this compound serves exclusively as a non-therapeutic reference standard .

Pharmacokinetic and Metabolic Stability

Deuteration in this compound alters its metabolic stability compared to sildenafil. This property is critical in analytical workflows to distinguish it from endogenous metabolites during drug monitoring .

Research and Regulatory Considerations

  • Analytical Specificity : this compound’s deuterium signature allows unambiguous identification in complex matrices, reducing false positives in residue testing .
  • Global Harmonization : Regulatory bodies like the FDA and NMPA prioritize standardized reference materials to streamline drug approvals, underscoring this compound’s role in global compliance .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.